Cas no 1226455-99-7 (2-{4-[5-(furan-2-yl)-1,3,4-thiadiazol-2-yl]piperidine-1-carbonyl}-1,3-benzothiazole)

• Product Name: 2-{4-[5-(furan-2-yl)-1,3,4-thiadiazol-2-yl]piperidine-1-carbonyl}-1,3-benzothiazole
• CAS No: 1226455-99-7
• MF: C₁₉H₁₆N₄O₂S₂
• MW: 396.485940933228
• CID: 847673
• Update Time: 2025-05-20

2-{4-[5-(furan-2-yl)-1,3,4-thiadiazol-2-yl]piperidine-1-carbonyl}-1,3-benzothiazole Chemical and Physical Properties

Names and Identifiers

• Methanone, 2-benzothiazolyl[4-[5-(2-furanyl)-1,3,4-thiadiazol-2-yl]-1-piperidinyl]-
• VU0645384-1
• benzo[d]thiazol-2-yl(4-(5-(furan-2-yl)-1,3,4-thiadiazol-2-yl)piperidin-1-yl)methanone
• 2-{4-[5-(furan-2-yl)-1,3,4-thiadiazol-2-yl]piperidine-1-carbonyl}-1,3-benzothiazole

• Inchi： 1S/C19H16N4O2S2/c24-19(18-20-13-4-1-2-6-15(13)26-18)23-9-7-12(8-10-23)16-21-22-17(27-16)14-5-3-11-25-14/h1-6,11-12H,7-10H2
• InChI Key： CGXWYWBYALHBIJ-UHFFFAOYSA-N
• SMILES： S1C(C2=CC=CO2)=NN=C1C1CCN(C(C2=NC3C=CC=CC=3S2)=O)CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 546
• Topological Polar Surface Area: 129

Additional information on 2-{4-[5-(furan-2-yl)-1,3,4-thiadiazol-2-yl]piperidine-1-carbonyl}-1,3-benzothiazole

Introduction to 2-{4-[5-(furan-2-yl)-1,3,4-thiadiazol-2-yl]piperidine-1-carbonyl}-1,3-benzothiazole and Its Significance in Modern Chemical Biology

2-{4-[5-(furan-2-yl)-1,3,4-thiadiazol-2-yl]piperidine-1-carbonyl}-1,3-benzothiazole, identified by its CAS number 1226455-99-7, represents a compound of considerable interest in the realm of chemical biology and pharmaceutical research. This molecule, characterized by its intricate structural framework, has garnered attention due to its potential applications in the development of novel therapeutic agents. The presence of multiple heterocyclic rings—specifically the furan, thiadiazole, and benzothiazole moieties—imparts unique chemical properties that make it a promising candidate for further investigation.

The structural composition of 2-{4-[5-(furan-2-yl)-1,3,4-thiadiazol-2-yl]piperidine-1-carbonyl}-1,3-benzothiazole is a testament to the sophisticated design often employed in medicinal chemistry. The piperidine ring introduces a nitrogen-rich scaffold, which is frequently utilized in drug design due to its ability to enhance binding affinity and metabolic stability. This is complemented by the thiadiazole and benzothiazole units, which are well-documented for their pharmacological activities across various biological targets. The furan substituent further diversifies the chemical landscape, offering opportunities for selective interactions with biological receptors.

In recent years, there has been a surge in research focused on heterocyclic compounds due to their diverse biological activities. The combination of rings such as furan, thiadiazole, and benzothiazole in a single molecule like 1226455-99-7 suggests potential dual-targeting capabilities, a strategy that has become increasingly prevalent in modern drug discovery. For instance, such structures may exhibit inhibitory effects on both enzymatic and receptor-mediated pathways, providing a multifaceted approach to therapeutic intervention.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex pharmacophores. The piperidine-carbonyl moiety serves as a versatile handle for further functionalization, allowing chemists to tailor the molecule's properties for specific applications. This flexibility is particularly valuable in the context of fragment-based drug design, where small molecular units are incrementally modified to optimize biological activity.

Recent advancements in computational chemistry have also enhanced the understanding of how molecules like 1226455-99-7 interact with biological targets. Molecular docking studies have revealed that this compound can engage with proteins involved in inflammatory pathways, making it a candidate for anti-inflammatory therapies. Additionally, its structural features suggest potential activity against infectious diseases, where heterocyclic compounds have shown promise as scaffolds for novel antibiotics.

The synthesis of 2-{4-[5-(furan-2-yl)-1,3,4-thiadiazol-2-yl]piperidine-1-carbonyl}-1,3-benzothiazole presents an intriguing challenge due to its complex architecture. However, modern synthetic methodologies have made significant strides in facilitating such constructions. Techniques such as transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations have enabled the efficient assembly of intricate heterocyclic systems. These advances not only streamline the synthesis process but also open doors to exploring new derivatives with enhanced properties.

In conclusion, 1226455-99-7 stands as a remarkable example of how structural complexity can be leveraged to develop novel bioactive molecules. Its unique combination of heterocyclic rings and functional groups positions it as a valuable asset in pharmaceutical research. As our understanding of molecular interactions continues to evolve, compounds like this are likely to play pivotal roles in addressing some of the most pressing challenges in medicine today.